N-benzyl-2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-yl)acetamide

• IUPAC Name: N-benzyl-2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C23H21FN4O2/c24-19-9-11-20(12-10-19)27-15-14-26(23(27)30)17-22(29)28(21-8-4-5-13-25-21)16-18-6-2-1-3-7-18/h1-13H,14-17H2
• InChI Key: FLWZYKVUIBTEDE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)N(CC2=CC=CC=C2)C3=CC=CC=N3)C4=CC=C(C=C4)F
• Molecular Formula: C23H21FN4O2
• Molecular Weight: 404.4 g/mol

Description

N-benzyl-2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-yl)acetamide, also known as compound 1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

Structure-Activity Relationships in Medicinal Chemistry

Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors has shown the exploration of N-benzyl acetamide derivatives for improved metabolic stability. One study investigated various 6,5-heterocycles as alternatives to benzothiazole rings, finding that imidazopyridazine analogs maintain in vitro potency and in vivo efficacy with minimal metabolic deacetylation, demonstrating the importance of structural modifications for drug stability and effectiveness (Stec et al., 2011).

Anticancer and Antimicrobial Activities

Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These compounds, including KX2-391, exhibit selectivity for the Src substrate binding site, contributing to our understanding of the structure-activity relationship in developing potent anticancer agents (Fallah-Tafti et al., 2011).

Corrosion Inhibition

N-(pyridin-2-yl) acetamide derivatives have been synthesized and evaluated as corrosion inhibitors. These studies involve the characterization of compounds and investigation of their efficiency in preventing steel corrosion in acidic and oil medium environments, highlighting the application of such compounds in industrial material preservation (Yıldırım & Çetin, 2008).

Anti-inflammatory Activity

Derivatives of N-(3-chloro-4-fluorophenyl) acetamide have been synthesized and evaluated for anti-inflammatory activity. This research signifies the role of structural modification in enhancing biological activity and provides a foundation for the development of novel anti-inflammatory agents (Sunder & Maleraju, 2013).